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Compound of Interest

Compound Name: 4-Hydroxy-2-Butanone

Cat. No.: B7770392

Comprehensive Safety Guide for Handling 4-
Hydroxy-2-Butanone

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling 4-Hydroxy-2-Butanone. The following procedures
are designed to ensure safe handling from receipt to disposal.

Hazard Identification: 4-Hydroxy-2-Butanone is classified as a flammable liquid. It can cause
skin irritation, may lead to an allergic skin reaction, and can cause serious eye damage.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. The following table summarizes
the recommended PPE for various laboratory operations involving 4-Hydroxy-2-Butanone.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b7770392?utm_src=pdf-interest
https://www.benchchem.com/product/b7770392?utm_src=pdf-body
https://www.benchchem.com/product/b7770392?utm_src=pdf-body
https://www.echemi.com/sds/4-hydroxy-2-butanone-pid_Seven44607.html
https://www.benchchem.com/product/b7770392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Operation

EyelFace
Protection

Skin Protection

Respiratory
Protection

Receiving/Storage

Safety glasses with

side-shields.

Laboratory coat.

Not generally required
if containers are

sealed.

Weighing/Transferring

Tightly fitting safety
goggles or a face
shield.[2]

Chemical-
impermeable gloves
(e.g., nitrile) and
impervious clothing.[1]

[3]

Use in a well-
ventilated area. If
exposure limits are
exceeded or irritation
is experienced, use a
full-face respirator
with an organic vapor
filter (Type A).[1][2]

Tightly fitting safety

Chemical-

impermeable gloves,

Operations should be

Reactions/Heating goggles and a face ] ] conducted in a
) fire/flame resistant lab )
shield.[2] chemical fume hood.
coat.[1]
] o Chemical- A full-face respirator
Tightly fitting safety ) . .
) impermeable gloves with an organic vapor
Spill Cleanup goggles and a face

shield.[2]

and protective
clothing.[2]

filter is recommended.

[1]

Operational Plan: Handling and Storage

Engineering Controls:

o Work in a well-ventilated area.[1]

o Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[2]

» Use a chemical fume hood for procedures that may generate vapors or aerosols.

Safe Handling Practices:
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Avoid contact with skin and eyes.[1]
Do not breathe mists or vapors.[1]
Wash hands thoroughly after handling.[4]

Keep away from open flames, hot surfaces, and other sources of ignition as it is a
combustible material.[2]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]

Contaminated work clothing should not be allowed out of the workplace.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]
Keep away from heat, sparks, and flame.[2]

Incompatible with strong oxidizing agents.[2]

First Aid Measures

If in Eyes: Immediately rinse with water for at least 15 minutes, removing contact lenses if
present and easy to do. Seek immediate medical attention.[1]

If on Skin: Take off contaminated clothing immediately and wash the affected area with
plenty of water. If skin irritation or a rash occurs, get medical help.[1]

If Inhaled: Move the person into fresh air. If breathing is difficult, seek medical attention.[2]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a poison control center or
doctor immediately.[1]

Disposal Plan

Dispose of contents and container in accordance with local, regional, and national
regulations.[3][4]
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e The chemical should be collected in suitable and closed containers for disposal.[1]

» Do not allow the chemical to enter drains, as it can be a danger to drinking water if it leaks
into the ground.[4]

o \Waste material should not be mixed with other waste and should be handled as hazardous

waste.[3]
Quantitative Data
Property Value
Flash Point 33 °C (91.4 °F) - closed cup
Density 1.023 g/mL at 25 °C
Boiling Point 73-76 °C at 12 mmHg

Experimental Workflow

Below is a step-by-step workflow for the safe handling of 4-Hydroxy-2-Butanone in a
laboratory setting.
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Preparation Emergency Protocol

Conduct Risk Assessment

Personal Exposure

ontain & Clean Up
(Follow SDS)

Use Safety Shower/Eyewash
& Seek Medical Attention

A

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

A

Ensure Fume Hood and
Safety Equipment are Operational

Proceed to Handling

Hanglling
A

Transport Chemical to Fume Hood

A

Carefully Dispense
4-Hydroxy-2-Butanone

A

Perform Experimental Procedure

Procedure Complete

Cleanup é%; Disposal

Decontaminate Glassware
and Work Surfaces

A

Segregate Waste into
Labeled Hazardous Waste Container

Y

Remove and Dispose of PPE Properly

A

Wash Hands Thoroughly

End of Workflow

Storage
Y

Return Main Container to
Cool, Dry, Ventilated Storage

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-Hydroxy-2-Butanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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